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Compound of Interest

Thalidomide-NH-C5-NH2
Compound Name:
hydrochloride

cat. No.: B3115330

Essential Safety and Handling Guide for
Thalidomide-NH-C5-NH2 Hydrochloride

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals handling Thalidomide-NH-C5-NH2 hydrochloride. This
compound is a synthesized E3 ligase ligand-linker conjugate incorporating a thalidomide-based
cereblon ligand, utilized in Proteolysis Targeting Chimera (PROTAC) technology.[1][2][3] Due to
its structural similarity to thalidomide, a known human teratogen, this compound must be
handled with extreme caution, assuming it carries similar reproductive toxicity risks.[4][5][6]

Hazard Identification and Quantitative Data

While a specific Safety Data Sheet (SDS) for Thalidomide-NH-C5-NH2 hydrochloride is not
readily available, the hazard profile of the parent compound, thalidomide, provides a baseline
for safe handling procedures.
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Property Value (for Thalidomide) Source

CAS Number 50-35-1 [718]

Molecular Formula C13H10N204 [8]
Toxic if swallowed. May

Hazard Statements damage fertility or the unborn [718]
child.

Signal Word Danger [718]
Known human teratogen,

Known Hazards ) ] [416119]
potential for reproductive harm.

Physical State Solid [4]
Powder: -20°C (1 month) or

Storage Temperature -80°C (6 months). In solvent: [1][10]

-80°C.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.[5] The

following PPE is mandatory when handling Thalidomide-NH-C5-NH2 hydrochloride:

[11]

Hand Protection: Chemical-resistant gloves are required. Double-gloving is recommended.

o Eye Protection: Wear safety goggles with side shields at all times.[5][11]

» Body Protection: An impervious lab coat or gown is required. For operations with a higher

risk of contamination, "bunny suit" coveralls that offer head-to-toe protection should be

considered.[11][12]

o Respiratory Protection: All work with the solid compound should be performed in a certified

chemical fume hood or a biological safety cabinet to avoid dust and aerosol formation.[11]

[13] If there is a risk of generating dust or aerosols outside of a containment unit, a properly

fitted respirator (e.g., N95 or higher) is necessary.[5][12]
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Operational Plan: Handling and Storage

Adherence to strict operational protocols is critical to minimize exposure risk.
Engineering Controls:
e Handle this compound in a designated area, such as a restricted-access laboratory.

o Use of containment solutions like isolators or glove boxes is highly recommended for all
powder handling activities.[13][14]

o Ensure the handling area has a negative pressure gradient relative to adjacent spaces to
prevent contamination from escaping.[13][15]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly and the
chemical fume hood or biological safety cabinet is functioning properly.

e Weighing: Weigh the solid compound within a fume hood or other ventilated enclosure.

e Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
generating dust.

e General Use: Do not eat, drink, or smoke in areas where this compound is handled or
stored.[11] Wash hands thoroughly after handling.[7]

Storage:
» Store the compound in a tightly sealed, clearly labeled container.[11]

o Keep the container in a cool, well-ventilated, and designated storage area, away from
incompatible materials.[16]

 Recommended storage temperatures are -20°C for short-term storage of the powder and
-80°C for long-term storage or when in solvent.[1][10]

Disposal Plan
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All waste contaminated with Thalidomide-NH-C5-NH2 hydrochloride is considered
hazardous and potentially cytotoxic waste and must be disposed of accordingly.

Waste Segregation:

o Establish a dedicated, clearly labeled hazardous waste stream for all materials contaminated
with this compound.[11]

« Do not mix this waste with other solvent waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.[4][5]

Disposal Procedures:

e Solid Waste: Collect all contaminated disposable labware (e.g., pipette tips, gloves, wipes) in
a designated, sealed hazardous waste container.[4]

» Liquid Waste: Collect any solutions containing the compound in a separate, compatible, and
clearly labeled hazardous waste container.[4]

o Decontamination:

o Non-disposable glassware: Decontaminate using a validated procedure or dispose of it as
hazardous waste. Consult your EHS department for appropriate methods.[4]

o Equipment: Rinse equipment with a suitable solvent (e.g., ethanol or methanol), collecting
the rinsate as hazardous waste. Then, wash with a laboratory-grade detergent and warm
water, followed by a final rinse with purified water.[11]

Container Management: Keep hazardous waste containers securely sealed when not in use

and store them in a designated, secure area.[4][5]

e Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.[5]

Emergency Procedures: Spill and Exposure

Immediate and effective management of spills and exposures is crucial to minimize
contamination and health risks.[17] Spill kits should be readily available in all areas where the
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compound is handled.[17][18]
Spill Cleanup:
e Small Spill (<5 mL or 5 g):
o Alert Personnel: Immediately alert others in the vicinity.[11]

o Don PPE: Ensure you are wearing the appropriate PPE, including double gloves, a lab
coat, and eye protection.

o Containment:
» Liquid Spill: Absorb the spill with an absorbent pad or wipe.[11][19]

» Powder Spill: Carefully cover the spill with a dampened sterile wipe to avoid raising
dust.[11][17][19]

o Collection: Place all contaminated absorbent materials and any broken glass into a
designated cytotoxic waste container.[11]

o Decontamination: Clean the spill area with a suitable cleaning agent (e.g., detergent
solution), working from the outside in, followed by a rinse with water.[17][19]

e Large Spill (>5 mL or 5 g):
o Evacuate: Evacuate all non-essential personnel from the area and restrict access.[5]

o Emergency Contact: Notify your institution's EHS department or emergency response
team immediately.

o Cleanup: Cleanup should be performed by trained personnel wearing appropriate
respiratory protection.[17]

Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and large amounts of water for at least 15 minutes. Seek medical attention.[7][17][18]
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[16][18]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling Thalidomide-NH-
C5-NH2 hydrochloride.
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Caption: Logical workflow for the safe handling
hydrochloride.
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Click to download full resolution via product page

Caption: Decision-making workflow for responding to a spill of Thalidomide-NH-C5-NH2
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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